Cas no 950270-65-2 (6-bromo-3-(3,5-dimethylbenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 6-bromo-3-(3,5-dimethylbenzenesulfonyl)-2H-chromen-2-one
• CAS No: 950270-65-2
• MF: C₁₇H₁₃BrO₄S
• MW: 393.251723051071
• CID: 5430554
• PubChem ID: 22425065
• Update Time: 2025-11-06

6-bromo-3-(3,5-dimethylbenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(3,5-dimethylbenzenesulfonyl)-2H-chromen-2-one
• 6-bromo-3-(3,5-dimethylphenyl)sulfonylchromen-2-one
• 6-bromo-3-((3,5-dimethylphenyl)sulfonyl)-2H-chromen-2-one
• 950270-65-2
• AKOS001497413
• VU0614746-1
• F3382-3621
• 6-Bromo-3-[(3,5-dimethylphenyl)sulfonyl]-2H-1-benzopyran-2-one

• Inchi： 1S/C17H13BrO4S/c1-10-5-11(2)7-14(6-10)23(20,21)16-9-12-8-13(18)3-4-15(12)22-17(16)19/h3-9H,1-2H3
• InChI Key： GQCZMALITYORDP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1S(C1=CC(C)=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 391.97179g/mol
• Monoisotopic Mass: 391.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.7±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives